3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid, also known as XPR, is a synthetic compound that has been developed for scientific research purposes. XPR is an important molecule that has found applications in various fields of research and industry. This paper provides a comprehensive overview of XPR, including its definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, the current state of research, potential implications in various fields of research and industry, and limitations and future directions.